Cas no 2172165-47-6 (2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylpropanamido}acetic acid)

• Product Name: 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylpropanamido}acetic acid
• CAS No: 2172165-47-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5777783
• PubChem ID: 165817132
• Update Time: 2025-06-08

2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylpropanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1566684
• 2-{3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylpropanamido}acetic acid
• 2172165-47-6
• 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylpropanamido}acetic acid

• Inchi： 1S/C27H32N2O5/c1-29(17-25(31)32)24(30)13-16-27(14-7-2-8-15-27)28-26(33)34-18-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,23H,2,7-8,13-18H2,1H3,(H,28,33)(H,31,32)
• InChI Key： TZVHYSRZAAOHIA-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CCC(N(C)CC(=O)O)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylpropanamido}acetic acid

Introduction to 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylpropanamido}acetic acid (CAS No. 2172165-47-6)

2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylpropanamido}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2172165-47-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound represents a fusion of advanced chemical synthesis and biological activity, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular structure of 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylpropanamido}acetic acid is characterized by its complex arrangement of functional groups, including an amino group, a carboxylic acid moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these features not only contributes to its unique chemical properties but also suggests potential biological interactions that make it a promising candidate for further investigation.

In recent years, there has been a growing emphasis on the development of targeted therapies that leverage the specificity of molecular interactions. The structure of 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylpropanamido}acetic acid aligns well with this trend, as its complex architecture may enable selective binding to biological targets. This characteristic is particularly relevant in the context of precision medicine, where the ability to modulate specific biological pathways with high precision is paramount.

The fluorenylmethoxycarbonyl (Fmoc) group in the compound’s name is a well-known protecting group used in peptide synthesis. Its inclusion suggests that this compound may be involved in peptide-based drug development or serve as a precursor for more complex peptidomimetics. The Fmoc group is valued for its stability under basic conditions, making it an ideal choice for protecting amino groups during synthetic procedures while allowing for controlled deprotection at later stages.

The cyclohexyl moiety in the molecule contributes to its steric bulk and potential for favorable pharmacokinetic properties. Cycloalkyl groups are often incorporated into drug candidates to enhance solubility, improve metabolic stability, and modulate binding affinity. In the context of 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylpropanamido}acetic acid, the cyclohexyl ring may play a crucial role in determining its overall biological activity and interaction with target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules to biological targets with increasing accuracy. The structural features of 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylpropanamido}acetic acid, particularly the presence of polar functional groups and aromatic rings, suggest that it may interact with proteins through multiple binding interfaces. This multimodal interaction could enhance its efficacy as a therapeutic agent by ensuring robust binding to its target.

The N-methylpropanamido group in the compound’s name introduces an amide bond, which is a common motif in bioactive molecules. Amide bonds are known for their stability and ability to participate in hydrogen bonding interactions, making them valuable for drug design. The N-methyl substitution may further modulate the electronic properties of the amide group, influencing its reactivity and interaction with biological targets.

In the realm of drug discovery, 2-{3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylpropanamido}acetic acid could serve as a key intermediate or building block for more complex molecules. Its structural complexity allows for modifications at multiple positions, enabling researchers to fine-tune its properties for specific applications. For instance, derivatization of the carboxylic acid group could yield esters or amides suitable for prodrug formulations, while alterations to the fluorenylmethoxycarbonyl group might facilitate purification or detection processes.

The synthesis of 2-{3-1-(9H-fluoren)-476 involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies often employ transition metal catalysis or enzymatic reactions to enhance efficiency and selectivity. The use of advanced techniques such as flow chemistry or microwave-assisted synthesis can further streamline the production process, reducing costs and improving scalability.

The potential applications of 2-{3{((fluorenylmethoxy carbonyl) amino) cyclohex}}{N methyl propan amido}}{acetic acid are diverse and span across various therapeutic areas. Its structural features suggest potential utility in oncology, immunology, and neurology, among others. For example, compounds with similar scaffolds have been investigated for their ability to inhibit kinases or modulate immune responses.

As research continues to uncover new biological pathways and targets, compounds like 2-{3{((fluorenylmethoxy carbonyl) amino) cyclohex}}{N methyl propan amido}}{acetic acid will remain at the forefront of drug discovery efforts. Their complex structures offer both challenges and opportunities for innovation, driving advancements in synthetic chemistry and molecular pharmacology.

In conclusion,2{-(31{(fluorenylmethoxy carbonyl)}{a}) c}}{cx hex N meth prop amido}{a cteic aci d}{CAS NO 2172165476} represents a fascinating example of how intricate molecular design can lead to novel therapeutic agents. Its structural complexity, functional groups,and potential biological interactions make it a valuable asset in ongoing research efforts aimed at developing next-generation pharmaceuticals.